![molecular formula C18H14N4O3 B2871420 3-(2H-1,3-benzodioxol-5-yl)-1-{[2,4'-bipyridine]-5-yl}urea CAS No. 2034560-57-9](/img/structure/B2871420.png)
3-(2H-1,3-benzodioxol-5-yl)-1-{[2,4'-bipyridine]-5-yl}urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2H-1,3-benzodioxol-5-yl)-1-{[2,4'-bipyridine]-5-yl}urea is a useful research compound. Its molecular formula is C18H14N4O3 and its molecular weight is 334.335. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis and Chemical Transformations
Research in organic synthesis has explored the utility of urea derivatives in the alpha-pyridylation of chiral amines via urea coupling, lithiation, and rearrangement, producing quaternary stereogenic centers with high enantioselectivity (Clayden & Hennecke, 2008). Additionally, complexation-induced unfolding of heterocyclic ureas has been studied for the formation of multiply hydrogen-bonded complexes, suggesting potential applications in the design of self-assembling materials (Corbin et al., 2001).
Metal-Organic Frameworks (MOFs)
In the realm of MOFs, research has focused on the crystal-to-crystal transformations of microporous metal-organic frameworks triggered by guest exchange and dehydration. These transformations highlight the robustness and chemical reactivity of these frameworks, suggesting their utility in gas storage, separation, and catalysis applications (Zeng, Feng, & Chen, 2004).
Supramolecular Chemistry
The study of supramolecular assembly has also been a significant area of interest. For example, the synthesis and structural characterization of palladium macrocycles with hydrogen-bonding ligands have been investigated, showing potential applications in molecular recognition and catalysis (Díaz et al., 2007). Furthermore, the preparation, structures, and photocatalytic properties of uranyl-organic assembly compounds have been explored, demonstrating their effectiveness in degrading pollutants under UV or visible light (Liao et al., 2008).
Properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-(6-pyridin-4-ylpyridin-3-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O3/c23-18(21-13-2-4-16-17(9-13)25-11-24-16)22-14-1-3-15(20-10-14)12-5-7-19-8-6-12/h1-10H,11H2,(H2,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSSNIPMKPKPNFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)NC3=CN=C(C=C3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.